Cas no 127667-18-9 (2-[(4-chlorophenyl)(cyano)methyl]benzonitrile)

• Product Name: 2-[(4-chlorophenyl)(cyano)methyl]benzonitrile
• CAS No: 127667-18-9
• MF: C₁₅H₉ClN₂
• MW: 252.698362112045
• CID: 4585745
• Update Time: 2025-05-20

2-[(4-chlorophenyl)(cyano)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)(CYANO)METHYL]BENZENECARBONITRILE
• 2-[(4-chlorophenyl)(cyano)methyl]benzonitrile
• Benzeneacetonitrile, α-(4-chlorophenyl)-2-cyano-

• Inchi： 1S/C15H9ClN2/c16-13-7-5-11(6-8-13)15(10-18)14-4-2-1-3-12(14)9-17/h1-8,15H
• InChI Key： NLYDHCDZKHWMOB-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C#N)C(C#N)C1C=CC(Cl)=CC=1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-[(4-chlorophenyl)(cyano)methyl]benzonitrile

Introduction to 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile (CAS No. 127667-18-9)

2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile, also known by its CAS number 127667-18-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group, a cyano group, and a benzonitrile moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile is C₁₃H₈ClN₂, and its molecular weight is approximately 233.66 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. Its synthesis has been extensively studied and optimized to ensure high yield and purity, making it a valuable reagent in both academic research and industrial applications.

In the realm of medicinal chemistry, 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials with applications in electronics and optoelectronics. Studies have shown that this compound can be incorporated into polymer matrices to enhance their conductivity and stability, making it a valuable component in the fabrication of organic electronic devices.

The physical properties of 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile, such as its melting point, solubility, and stability, have been thoroughly characterized. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental protocols.

In terms of safety and handling, while 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize any potential risks.

The environmental impact of 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile has also been considered in recent studies. Research published in the Journal of Environmental Science and Health has evaluated the biodegradability and ecotoxicity of this compound. The findings suggest that while it is relatively stable in the environment, proper disposal methods should be employed to prevent any adverse effects on ecosystems.

In conclusion, 2-[(4-Chlorophenyl)(cyano)methyl]benzonitrile (CAS No. 127667-18-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.